1-Bromo-4-(trifluoromethyl)naphthalene

Specification

• Molecular Formula: C11H6BrF3
• Molecular Weight: 275.06 g/mol
• IUPAC Name: 1-bromo-4-(trifluoromethyl)naphthalene
• Standard InChI: InChI=1S/C11H6BrF3/c12-10-6-5-9(11(13,14)15)7-3-1-2-4-8(7)10/h1-6H
• Standard InChI Key: YTHHXZDZDISIFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)C(F)(F)F

Introduction

1-Bromo-4-(trifluoromethyl)naphthalene is an organic compound characterized by the molecular formula C$_{11}$H$_{6}$BrF$_{3}$. It is a derivative of naphthalene, where a bromine atom is substituted at the 1-position and a trifluoromethyl group (-CF$_{3}$) at the 4-position. This specific substitution pattern imparts unique electronic properties and reactivity to the compound, making it significant in various chemical applications.

Synthesis Methods

Several methods exist for synthesizing 1-Bromo-4-(trifluoromethyl)naphthalene. These methods can be optimized for yield and purity using advanced techniques such as continuous flow reactors. The synthesis often involves the use of specific reagents and catalysts to facilitate the substitution reactions.

Applications and Research Findings

1-Bromo-4-(trifluoromethyl)naphthalene finds applications across various fields, including organic synthesis and material science. Interaction studies primarily focus on its reactivity with nucleophiles and electrophiles. The compound's structure allows it to participate in diverse interactions leading to new compound formation.

Compound	Structural Features	Unique Properties
1-Bromo-2-(trifluoromethyl)naphthalene	Bromine at position 1, CF$_{3}$ at position 2	Different reactivity patterns due to CF$_{3}$ positioning
1-Bromo-3-(trifluoromethyl)naphthalene	Bromine at position 1, CF$_{3}$ at position 3	Unique electronic properties affecting reactivity
1-Bromo-6-(trifluoromethyl)naphthalene	Bromine at position 1, CF$_{3}$ at position 6	Distinct reactivity compared to other isomers
Trifluoromethylbenzene	Trifluoromethyl group on benzene ring	Higher volatility and different electronic properties

Future Research Directions

Future research on 1-Bromo-4-(trifluoromethyl)naphthalene could explore its potential in medicinal chemistry, given the trifluoromethyl group's ability to enhance lipophilicity and metabolic stability. Additionally, its applications in material science could be further developed by examining its interactions in cross-coupling reactions and other synthetic methodologies.